CID 137248951

• Molecular Formula: C24H27N6NaO12P
• Molecular Weight: 645.5 g/mol
• InChI: InChI=1S/C24H27N6O12P.Na/c1-38-23(35)13(8-11-2-4-12(31)5-3-11)27-15(32)6-7-16(33)41-19-18-14(9-39-43(36,37)42-18)40-22(19)30-10-26-17-20(30)28-24(25)29-21(17)34;/h2-5,10,13-14,18-19,22,31H,6-9H2,1H3,(H,27,32)(H,36,37)(H3,25,28,29,34)
• InChI Key: RNCICXBLRCYRMV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CC1=CC=C(C=C1)O)NC(=O)CCC(=O)OC2C3C(COP(=O)(O3)O)OC2N4C=NC5=C4N=C(NC5=O)N.[Na]

Description

CID 137248951 is a chemical compound with unique properties and applications in various fields. It is known for its specific molecular structure and reactivity, making it a subject of interest in scientific research and industrial applications.

Preparation Methods

The preparation of CID 137248951 involves specific synthetic routes and reaction conditions. The synthesis typically includes the following steps:

Pre-mixing of Reactants: The initial step involves pre-mixing specific reactants in precise quantities.

Condensation Reaction: The mixture is introduced into a reactor where a condensation reaction occurs under controlled conditions.

Extraction and Purification: The product is then extracted and purified to obtain high yield and purity.

Industrial production methods may involve scaling up these laboratory procedures to produce the compound in larger quantities while maintaining quality and consistency.

Chemical Reactions Analysis

CID 137248951 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions involving this compound typically use reagents like hydrogen or metal hydrides.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

CID 137248951 has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its biological activity and potential therapeutic applications.

Medicine: Research is ongoing to explore its use in drug development and medical treatments.

Industry: this compound is utilized in industrial processes for the production of various chemicals and materials.

Mechanism of Action

The mechanism of action of CID 137248951 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity. The exact molecular pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

CID 137248951 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable molecular structures and reactivity. The comparison may involve analyzing their chemical properties, reactivity, and applications to understand the distinct features of this compound.

Conclusion

This compound is a versatile compound with significant importance in various scientific and industrial fields. Its unique properties and reactivity make it a valuable subject of study and application.